Cas no 33279-57-1 (k-strofantozyd)

• Product Name: k-strofantozyd
• CAS No: 33279-57-1
• MF: C₄₂H₆₄O₁₉
• MW: 872.946175575256
• CID: 305534
• PubChem ID: 20055295
• Update Time: 2025-11-02

k-strofantozyd Chemical and Physical Properties

Names and Identifiers

• K-STROPHANTHOSIDE
• STROPHANTHOSIDE, K-(RG)
• 4)-2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-, (3b,5b)-
• 6)-O-b-D-glucopyranosyl-(1&reg
• ihydroxy-19-oxo
• k-strofantozyd
• K-strophanthin variable mixture
• k-strophantosid
• k-strophantoside
• STROPHANTHOSIDE,K
• Strophanthosid-K
• SCHEMBL3866065
• DTXSID60954919
• CARD-20(22)-ENOLIDE, 3-((O-.BETA.-D-GLUCOPYRANOSYL-(1->6)-O-.BETA.-D-GLUCOPYRANOSYL-(1->4)-2,6-DIDEOXY-3-O-METHYL-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-5,14-DIHYDROXY-19-OXO-, (3.BETA.,5.BETA.)-
• k-Strofantozyd [Polish]
• CHEMBL538442
• k-Strophantoside (Strophanthidin-Cym-Glc-Glc)
• k-Strophanthin-gamma
• Card-20(22)-enolide, 3-[(O-beta-D-glucopyranosyl-(1-->6)-O-beta-D-glucopyranosyl-(1-->4)-2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-, (3beta,5beta)-
• NSC-7530
• 33279-57-1
• WL12000000
• k-Strophanthidin-gamma
• (3beta,5beta)-3-((O-beta-D-glucopyranosyl-(1.6)-O-beta-D-glucopyranosyl-(1.4)-2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy)-5,14-dihydroxy-19-oxocard-20(22)-enolide
• AKOS040761932
• NIOSH/WL1200000
• BDBM50480588
• Strophanthidin + cymarose + beta-glucose + alpha-glucose [German]
• 5,14-dihydroxy-3-[4-methoxy-6-methyl-5-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• NS00093781
• NSC 7530
• 8141H9654J
• 5-beta-Card-20(22)-enolide, 3-beta-((O-beta-D-glucopyranosyl-(1-6)-O-beta-D-glucopyranosyl-(1-4)-2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy)-5,14-dihydroxy-19-oxo-
• k-Strophantosid [German]
• EINECS 251-439-1
• Card-20(22)-enolide, 3-((O-beta-D-glucopyranosyl-(1-6)-O-beta-D-glucopyranosyl-(1-4)-2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-
• NSC7530
• 3-{[hexopyranosyl-(1->6)hexopyranosyl-(1->4)-2,6-dideoxy-3-o-methylhexopyranosyl]oxy}-5,14-dihydroxy-19-oxocard-20(22)-enolide
• UNII-8141H9654J
• Strophanthidin + cymarose + beta-glucose + alpha-glucose
• STROPHANTHOSIDE-K
• P8303
• PD011273
• CS-0148987
• (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• HY-N8735
• GILGYKHFZXQALF-FBPIOBPTSA-N

• Inchi： 1S/C42H64O19/c1-19-36(61-38-35(51)33(49)31(47)27(60-38)17-56-37-34(50)32(48)30(46)26(15-43)59-37)25(54-3)13-29(57-19)58-21-4-9-40(18-44)23-5-8-39(2)22(20-12-28(45)55-16-20)7-11-42(39,53)24(23)6-10-41(40,52)14-21/h12,18-19,21-27,29-38,43,46-53H,4-11,13-17H2,1-3H3/t19-,21+,22-,23+,24-,25+,26-,27-,29+,30-,31-,32+,33+,34-,35-,36-,37-,38+,39-,40+,41+,42+/m1/s1
• InChI Key： GILGYKHFZXQALF-FBPIOBPTSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)OC

Computed Properties

• Exact Mass: 872.40400
• Monoisotopic Mass: 872.40417981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 61
• Rotatable Bond Count: 11
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 290Ų

Experimental Properties

• Melting Point: 200°C
• PSA: 290.05000
• LogP: -1.91830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives

Additional information on k-strofantozyd

Comprehensive Overview of K-Strofantozyd (CAS No. 33279-57-1): Properties, Applications, and Research Insights

K-Strofantozyd (CAS No. 33279-57-1) is a naturally occurring cardiac glycoside derived from plants of the Strophanthus genus. This compound has garnered significant attention in pharmacological and biochemical research due to its unique properties and potential therapeutic applications. With the increasing interest in plant-derived bioactive compounds, K-Strofantozyd stands out as a subject of modern scientific exploration, particularly in the context of cardiovascular health and natural product chemistry.

The chemical structure of K-Strofantozyd features a steroidal core linked to a sugar moiety, a hallmark of cardiac glycosides. Its mechanism of action involves modulation of sodium-potassium ATPase pumps, which plays a critical role in maintaining cellular electrolyte balance. Researchers are actively investigating its potential as a natural alternative to synthetic cardiac drugs, aligning with the growing consumer demand for plant-based therapeutics and sustainable medicine.

In recent years, the popularity of natural compounds like K-Strofantozyd has surged, driven by trends such as holistic health and integrative medicine. Online searches for terms like "natural cardiac glycosides", "plant-derived heart health supplements", and "Strophanthus benefits" reflect this shift. While K-Strofantozyd is not yet a household name, its association with traditional medicine systems (e.g., African herbal remedies) has piqued global curiosity.

From a biochemical perspective, CAS No. 33279-57-1 represents a fascinating study in structure-activity relationships. The compound’s sugar moiety influences its solubility and bioavailability, making it a valuable candidate for drug formulation studies. Current research explores its potential synergies with other bioactive compounds, addressing common search queries like "how do cardiac glycosides work?" and "natural compounds for cellular energy".

Quality control and standardization remain critical challenges for K-Strofantozyd applications. Advanced analytical techniques such as HPLC and mass spectrometry are employed to verify the purity of CAS No. 33279-57-1, ensuring consistency for research purposes. This aligns with frequent industry searches for "standardized plant extracts" and "analytical methods for glycosides", highlighting the intersection of traditional knowledge and modern science.

Environmental and ethical sourcing of Strophanthus raw materials is another hot topic. With increasing scrutiny on sustainable harvesting practices, researchers emphasize the importance of ecological balance when studying compounds like K-Strofantozyd. This resonates with search trends around "ethical phytochemistry" and "biodiversity conservation in drug discovery".

In conclusion, K-Strofantozyd (CAS No. 33279-57-1) exemplifies the untapped potential of plant-derived compounds in modern science. Its dual relevance to traditional medicine and contemporary pharmacology makes it a compelling subject for further investigation, particularly as the world shifts toward natural healthcare solutions. Future studies may unlock novel applications beyond cardiovascular support, potentially addressing emerging health challenges.